Cas no 2228653-57-2 ((2-chloro-6-methylpyridin-4-yl)methanesulfonyl fluoride)

• Product Name: (2-chloro-6-methylpyridin-4-yl)methanesulfonyl fluoride
• CAS No: 2228653-57-2
• MF: C₇H₇ClFNO₂S
• MW: 223.652383089066
• CID: 6547571
• PubChem ID: 165605851
• Update Time: 2025-06-08

(2-chloro-6-methylpyridin-4-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2-chloro-6-methylpyridin-4-yl)methanesulfonyl fluoride
• 2228653-57-2
• EN300-1583567

• Inchi： 1S/C7H7ClFNO2S/c1-5-2-6(3-7(8)10-5)4-13(9,11)12/h2-3H,4H2,1H3
• InChI Key： ZJAATUQOUSWXKK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)CS(=O)(=O)F

Computed Properties

• Exact Mass: 222.9870055g/mol
• Monoisotopic Mass: 222.9870055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4Ų

Additional information on (2-chloro-6-methylpyridin-4-yl)methanesulfonyl fluoride

Introduction to (2-chloro-6-methylpyridin-4-yl)methanesulfonyl fluoride (CAS No. 2228653-57-2)

Chemical compounds play a pivotal role in the advancement of pharmaceutical and biotechnological research. Among these, (2-chloro-6-methylpyridin-4-yl)methanesulfonyl fluoride, with the CAS number 2228653-57-2, has emerged as a significant intermediate in the synthesis of various bioactive molecules. This compound, characterized by its unique structural and chemical properties, has garnered attention in the scientific community due to its versatile applications in drug discovery and molecular biology.

The molecular structure of (2-chloro-6-methylpyridin-4-yl)methanesulfonyl fluoride consists of a pyridine core substituted with a chloro group at the 2-position and a methyl group at the 6-position, linked to a methanesulfonyl fluoride moiety. This specific arrangement imparts distinct reactivity, making it an invaluable tool in synthetic chemistry. The presence of the sulfonyl fluoride group enhances its utility as a protecting group or a leaving group in various organic transformations.

In recent years, the compound has been extensively studied for its role in the development of novel pharmaceuticals. One of the most notable applications is its use as a precursor in the synthesis of kinase inhibitors, which are crucial in targeting various forms of cancer and inflammatory diseases. The pyridine scaffold is particularly favored in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

Recent research has highlighted the compound's significance in the development of small-molecule probes for studying protein-protein interactions. The fluorine atom in the sulfonyl fluoride group allows for easy detection via techniques such as fluorometry or nuclear magnetic resonance (NMR) spectroscopy, providing researchers with powerful tools to monitor biological processes in real-time. This capability has been particularly useful in high-throughput screening assays, where rapid and sensitive detection is essential.

The synthesis of (2-chloro-6-methylpyridin-4-yl)methanesulfonyl fluoride involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These methods not only improve efficiency but also minimize waste, aligning with the growing emphasis on sustainable chemistry practices.

The compound's reactivity also makes it a valuable asset in fragment-based drug design. By serving as a building block, it enables chemists to construct complex molecules with desired pharmacological properties. The ability to modify different parts of the molecule allows for fine-tuning of its biological activity, making it an indispensable tool in lead optimization campaigns.

In addition to its pharmaceutical applications, (2-chloro-6-methylpyridin-4-yl)methanesulfonyl fluoride has found utility in materials science and agrochemical research. Its unique chemical properties make it suitable for developing novel materials with enhanced functional characteristics. Furthermore, its role as an intermediate in synthesizing agrochemicals underscores its importance in addressing global food security challenges.

The safety profile of this compound is another critical aspect that warrants discussion. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure worker safety. Personal protective equipment (PPE) such as gloves and lab coats should be used when handling this substance, and adequate ventilation should be maintained to prevent inhalation exposure.

The environmental impact of using (2-chloro-6-methylpyridin-4-yl)methanesulfonyl fluoride is also an area of concern. Efforts have been made to develop greener synthetic routes that minimize environmental footprint. For instance, catalytic processes that reduce solvent consumption and energy requirements are being explored as alternatives to traditional methods.

The future prospects of this compound are promising, with ongoing research aimed at expanding its applications further. Collaborative efforts between academia and industry are expected to yield innovative uses that could revolutionize multiple fields. As our understanding of molecular interactions continues to grow, so too will the demand for high-quality intermediates like this one.

In conclusion, (2-chloro-6-methylpyridin-4-yl)methanesulfonyl fluoride (CAS No. 2228653-57-2) stands out as a versatile and indispensable compound in modern chemistry. Its unique structural features and reactivity make it an invaluable asset in pharmaceutical development, biotechnology, and materials science. As research progresses, we can anticipate even more groundbreaking applications that will further solidify its importance in scientific endeavors worldwide.